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Compound of Interest

Compound Name: 2-Methoxypropene

Cat. No.: B042093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and handling precautions for 2-
methoxypropene (CAS No. 116-11-0). Adherence to these protocols is essential for

minimizing risks and ensuring a safe laboratory environment. This document summarizes key

quantitative data, outlines emergency procedures, and provides visual workflows for safe

handling.

Physicochemical and Hazard Data
Proper handling of 2-methoxypropene begins with a thorough understanding of its physical

and chemical properties, as well as its inherent hazards. The following tables consolidate

essential quantitative data for quick reference and comparison.

Table 1: Physicochemical Properties of 2-Methoxypropene
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Property Value Source

Molecular Formula C4H8O [1][2]

Molecular Weight 72.11 g/mol [3][4]

Appearance Clear, colorless liquid [1][3]

Odor Slightly sweet [1]

Boiling Point 34-36 °C (93.2-96.8 °F) [3][4][5][6]

Melting Point -116 °C (-176.8 °F) [1]

Density 0.753 g/mL at 25 °C (77 °F) [5][6][7]

Vapor Pressure 517 mmHg at 25 °C (77 °F) [4]

Flash Point -29 °C (-20.2 °F) - closed cup [5]

Autoignition Temperature 180 °C (356 °F) [2]

Solubility
Soluble in water, alcohol, and

ether
[1]

Refractive Index n20/D 1.382 (lit.) [5][6]

Table 2: Toxicological Data

Test Species Route Value Source

LD50 (Lethal

Dose, 50%)
Rat Oral

1.87 mL/kg

(assumed

density of 1

g/mL)

LCLo (Lethal

Concentration

Low)

Rat Inhalation 64,000 ppm/4h [4]

Table 3: Hazard Classification and Labeling (GHS)
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Flammable

Liquids
1

H224: Extremely

flammable liquid

and vapour

🔥 Danger

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
❗ Warning

Hazardous to the

aquatic

environment,

long-term hazard

3

H412: Harmful to

aquatic life with

long lasting

effects

None None

Source:[2][3][4][7]

Experimental Protocols
Acute Oral Toxicity Study (LD50)
The reported oral LD50 value of 1.87 mL/kg for rats is from a range-finding toxicity study by

Smyth et al. (1969). While the detailed experimental protocol for this specific study is not

publicly available, it would have likely followed a methodology similar to the OECD Test

Guideline 401 for Acute Oral Toxicity, which was the standard at the time.[3]

General Methodology based on OECD Guideline 401:

Test Animals: Healthy, young adult rats of a single strain would be used.

Housing and Acclimatization: Animals would be housed in appropriate conditions with a

controlled environment (temperature, humidity, light cycle) and allowed to acclimatize for at

least 5 days before the study.

Fasting: Food would be withheld overnight before the administration of 2-methoxypropene.

Water would be available ad libitum.

Dose Administration: The substance would be administered orally in graduated doses to

several groups of animals, with one dose per group, using a stomach tube or a suitable
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intubation cannula.

Observation: Animals would be observed for mortality, clinical signs of toxicity (e.g., changes

in skin, fur, eyes, and behavior), and body weight changes over a period of 14 days.

Necropsy: All animals, including those that die during the test and survivors at the end of the

observation period, would undergo a gross necropsy.

Data Analysis: The LD50 value would be calculated using a recognized statistical method.

Safe Handling and Storage Workflow
Proper handling and storage are paramount to preventing exposure and accidents. The

following workflow outlines the key steps for safely managing 2-methoxypropene in a

laboratory setting.
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Workflow for Safe Handling and Storage of 2-Methoxypropene

Preparation

Handling and Use

Storage Waste Disposal

Review SDS and
Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood
is Operational

Dispense in Fume Hood

Ground/Bond Containers
to Prevent Static Discharge

Keep Away from Ignition Sources

Use in a Well-Ventilated Area

Store in Tightly Closed,
Original Container

Collect Waste in a
Labeled, Closed Container

Store in a Cool, Dry,
Well-Ventilated, Flammables-Area

Date Container Upon Opening
and Test for Peroxides Periodically

Dispose of According to
Institutional and Local Regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and storage of 2-methoxypropene.
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Emergency Procedures
In the event of an emergency, a swift and appropriate response is crucial. The following

diagrams outline the procedures for first aid and fire response.

First Aid Measures

First Aid Procedures for 2-Methoxypropene Exposure

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air
Immediately remove all
contaminated clothing

Rinse immediately with
plenty of water for at least 15 minutes

Rinse mouth with water

If not breathing, give
artificial respiration

Seek Immediate
Medical Attention

Wash skin with soap
and plenty of water

Get medical attention
if irritation occurs

Remove contact lenses,
if present and easy to do

Get medical attention

Do NOT induce vomiting

Call a POISON CENTER or
doctor/physician immediately

Click to download full resolution via product page

Caption: First aid measures for different routes of exposure to 2-methoxypropene.

Firefighting Measures
2-Methoxypropene is extremely flammable and can form explosive peroxides.[2][5]
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Fire Emergency Response for 2-Methoxypropene

Extinguishing Media Firefighter Actions Specific Hazards

Fire Detected

Suitable: Dry chemical powder,
alcohol-resistant foam,
carbon dioxide (CO2)

Wear self-contained breathing
apparatus (SCBA) and full

protective gear

Vapors may form explosive
mixtures with air

Unsuitable: Heavy water stream
Use water spray to cool

closed containers

Vapors may travel to source
of ignition and flash back

May form explosive peroxides

Hazardous decomposition products:
Carbon monoxide (CO),
Carbon dioxide (CO2)

Click to download full resolution via product page

Caption: Key considerations for responding to a fire involving 2-methoxypropene.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2-
methoxypropene.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[7]

Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with chemical-

impermeable gloves that have been inspected prior to use.[7]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge. For intensive or prolonged exposure, a self-

contained breathing apparatus should be used.[7]

Hygiene Measures: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[3]

Accidental Release Measures
In the event of a spill, immediate and appropriate action is required to prevent the spread of

contamination and minimize exposure.

Personal Precautions: Evacuate unnecessary personnel.[3] Remove all sources of ignition.

[7] Ensure adequate ventilation.[7] Avoid breathing vapors, mist, or gas.[7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains, as it is harmful to aquatic life.[3][7]

Methods for Cleaning Up: Soak up with inert absorbent material such as sand, silica gel, or

diatomaceous earth.[2][3] Collect and place in a suitable, closed container for disposal.[7]

Use spark-proof tools and explosion-proof equipment during cleanup.[7]

By implementing these safety measures and handling protocols, researchers, scientists, and

drug development professionals can significantly reduce the risks associated with the use of 2-
methoxypropene and maintain a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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